BENGHE Foundational & Exploratory

Check Availability & Pricing

Lophenol structure and chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lophenol

Cat. No.: B1675073

Lophenol: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and
biological significance of lophenol. It includes detailed information on its role in critical
biosynthetic pathways, experimental protocols for its study, and a summary of its key chemical
data.

Lophenol: Structure and Identification

Lophenol, also known as 4a-methyl-5a-cholest-7-en-3[3-0l, is a tetracyclic triterpenoid and a
key intermediate in the biosynthesis of sterols in both plants and mammals.[1]

Chemical Structure:

Chemical Formula: C2sH4sO

IUPAC Name: (3S,4S,55,9R,10S,13R,14R,17R)-4,10,13-trimethyl-17-[(2R)-6-methylheptan-
2-yl-2,3,4,5,6,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol[2][3]

CAS Number: 481-25-4[2][3]

ChEBI ID: 18378[2]

The structure of lophenol is characterized by a cholestane skeleton with a hydroxyl group at
the C-3 position, a methyl group at the C-4 position in the alpha configuration, and a double
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bond between C-7 and C-8.

Chemical and Physical Properties of Lophenol

A summary of the key chemical and physical properties of lophenol is presented in the table
below. This data is essential for its extraction, purification, and characterization.

Property Value Reference
Molecular Weight 400.7 g/mol [2][3]
Appearance Solid powder

Melting Point 149-151 °C [4]
Boiling Point Not available [4]
Solubility Soluble in DMSO

logP 7.634 [3]
pKa Not available [4]
Hydrogen Bond Donor Count 1 [3]
Hydrogen Bond Acceptor

C)c;untg p ! 3]
Rotatable Bond Count 5 [3]

Biological Significance: Role in Sterol Biosynthesis

Lophenol is a critical metabolic intermediate in two major biosynthetic pathways: the plant
sterol biosynthesis pathway and the mammalian Kandutsch-Russell pathway for cholesterol
synthesis.

Plant Sterol Biosynthesis Pathway

In plants, sterol biosynthesis proceeds via cycloartenol.[5] Lophenol is a key intermediate in
the conversion of cycloartenol to various phytosterols, such as campesterol and sitosterol. The
pathway involves a series of demethylations, isomerizations, and reductions.
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Simplified Plant Sterol Biosynthesis Pathway Featuring Lophenol.

Mammalian Cholesterol Biosynthesis (Kandutsch-
Russell Pathway)

In mammals, cholesterol is synthesized via two main pathways, the Bloch and the Kandutsch-
Russell pathways, which diverge after the formation of lanosterol.[6][7] The Kandutsch-Russell
pathway is characterized by the early reduction of the C24-C25 double bond of lanosterol.
Lophenol is an intermediate in this pathway leading to the synthesis of cholesterol.[7][8]
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The Kandutsch-Russell Pathway for Cholesterol Biosynthesis.

Experimental Protocols

The following sections outline generalized protocols for the extraction, purification, and
characterization of lophenol from plant sources. These protocols are based on established
methods for phytosterol analysis and may require optimization for specific plant matrices.

Extraction and Isolation of Lophenol

This protocol describes a general procedure for the extraction of lophenol from dried plant

material.
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Workflow for the Extraction and Isolation of Lophenol.
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Methodology:
o Sample Preparation: Air-dry or freeze-dry the plant material and grind it into a fine powder.
» Extraction:

o Macerate the powdered plant material in a suitable non-polar solvent (e.g., hexane or ethyl
acetate) at room temperature for 24-48 hours with occasional stirring.

o Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude
extract.

e Saponification:

o To hydrolyze sterol esters, reflux the crude extract with an excess of 1 M ethanolic
potassium hydroxide (KOH) for 1-2 hours.

o After cooling, dilute the mixture with water and perform a liquid-liquid extraction with a
non-polar solvent like diethyl ether or hexane to separate the unsaponifiable fraction
(containing free sterols) from the saponifiable fraction.

 Purification by Column Chromatography:

o Concentrate the unsaponifiable fraction and subject it to column chromatography on silica
gel.

o Elute the column with a gradient of non-polar to moderately polar solvents (e.g., hexane-
ethyl acetate).

o Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify those
containing lophenol.

o Pool the lophenol-containing fractions and evaporate the solvent to obtain the purified
compound.

Characterization of Lophenol
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The identity and purity of the isolated lophenol can be confirmed using various analytical
techniques.

Protocol:

e Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 um).

» Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 90:10 v/v).[9]
e Flow Rate: 1.0 mL/min.[9]

» Detection: UV detector at 210 nm or an Evaporative Light Scattering Detector (ELSD).

o Sample Preparation: Dissolve the purified lophenol in the mobile phase or a compatible
solvent.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H-NMR and 3C-NMR spectroscopy are used to elucidate the detailed chemical structure
of lophenol. The chemical shifts and coupling constants of the protons and carbons
provide information about the connectivity and stereochemistry of the molecule.

e Mass Spectrometry (MS):

o Mass spectrometry is used to determine the molecular weight of lophenol and to obtain
information about its fragmentation pattern, which can aid in structural confirmation.

Conclusion

Lophenol is a significant sterol intermediate with a well-defined chemical structure and
properties. Its central role in both plant and mammalian sterol biosynthesis makes it a molecule
of interest for researchers in various fields, including plant biology, biochemistry, and drug
development. The experimental protocols outlined in this guide provide a foundation for the
extraction, purification, and characterization of lophenol, enabling further investigation into its
biological functions and potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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